5-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(4-fluorophenyl)methyl]pyrimidine-2,4-dione

• IUPAC Name: 5-[(E)-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(4-fluorophenyl)methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C26H18Cl2F7N7O2/c1-13(38-39-21-19(27)7-15(9-36-21)25(30,31)32)18-12-42(40(2)22-20(28)8-16(10-37-22)26(33,34)35)24(44)41(23(18)43)11-14-3-5-17(29)6-4-14/h3-10,12H,11H2,1-2H3,(H,36,39)/b38-13+
• InChI Key: FPMRELZSCNFHLH-ORYDSYBTSA-N
• Canonical SMILES: CC(=NNC1=C(C=C(C=N1)C(F)(F)F)Cl)C2=CN(C(=O)N(C2=O)CC3=CC=C(C=C3)F)N(C)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Isomeric SMILES: C/C(=N\NC1=C(C=C(C=N1)C(F)(F)F)Cl)/C2=CN(C(=O)N(C2=O)CC3=CC=C(C=C3)F)N(C)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C26H18Cl2F7N7O2
• Molecular Weight: 664.4 g/mol

Description

5-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(4-fluorophenyl)methyl]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C26H18Cl2F7N7O2 and its molecular weight is 664.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis

• A study by Li et al. (2005) examines the molecular structures of methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate and related compounds, focusing on their dihedral angles and distances between atoms. This research is essential in understanding the physical and chemical properties of complex molecules like 5-[(E)-N-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-C-methylcarbonimidoyl]-1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(4-fluorophenyl)methyl]pyrimidine-2,4-dione (Li et al., 2005).

Inhibitor Design and Synthesis

• Research on the synthesis, crystal structure, and biological activity of similar compounds, such as those with trifluoromethyl groups, has been conducted by Liu et al. (2016). These studies are crucial for the design of potential inhibitors targeting specific biological pathways (Liu et al., 2016).

Novel Chemical Reactions

• The development of new chemical reactions, such as those involving trifluoroamine oxide, has been explored by Gupta et al. (2000). These reactions have led to the synthesis of various pyrimidine derivatives, potentially applicable in the synthesis of complex molecules like this compound (Gupta et al., 2000).

Antimicrobial Activity

• Vlasov et al. (2022) have conducted studies on the antimicrobial activity of certain compounds, which include pyrimidine derivatives. This type of research is vital in evaluating the potential antimicrobial properties of complex molecules like this compound (Vlasov et al., 2022).